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Compound of Interest

Compound Name: 4-Hydroxypentanoic acid

Cat. No.: B078609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxypentanoic acid, also known as γ-hydroxyvaleric acid (GHV), is a five-carbon

hydroxy fatty acid with significant interest in various scientific and industrial fields. Its dual

functionality, possessing both a hydroxyl and a carboxylic acid group, makes it a versatile

chemical intermediate. This technical guide provides an in-depth overview of 4-
hydroxypentanoic acid, covering its chemical identity, synthesis, analytical methods, and its

role in biological systems, particularly within the context of drug development and

neuroscience.

Chemical Identity and Properties
CAS Number: 13532-37-1[1][2][3][4][5]

Synonyms:

4-Hydroxyvaleric acid[6]

γ-Hydroxyvaleric acid (GHV)[7][8][9]

gamma-Hydroxyvaleric acid[6]

Pentanoic acid, 4-hydroxy-[6]
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4-Methyl-GHB[7][8][9]

Physicochemical Properties:

Property Value Reference

Molecular Formula C₅H₁₀O₃ [3]

Molecular Weight 118.13 g/mol [2][3]

Appearance Colorless liquid

Boiling Point 277.3 °C at 760 mmHg [8]

Flash Point 135.7 °C [8]

Density 1.14 g/cm³ [8]

Refractive Index 1.458 [8]

Vapor Pressure 0.000564 mmHg at 25°C [8]

Solubility
Soluble in water and polar

organic solvents.

Synthesis of 4-Hydroxypentanoic Acid
The primary and most sustainable route for the synthesis of 4-hydroxypentanoic acid is

through the reduction of levulinic acid, a biomass-derived platform chemical.[10] Two main

methodologies are employed: catalytic hydrogenation and electrochemical reduction.

Catalytic Hydrogenation of Levulinic Acid
The catalytic hydrogenation of levulinic acid to 4-hydroxypentanoic acid is a well-established

method.[11] This process typically involves the use of a metal catalyst, often ruthenium-based,

to selectively reduce the ketone group of levulinic acid.[11][12]

Experimental Protocol: Catalytic Hydrogenation

Materials:
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Levulinic acid

Solvent (e.g., water, dioxane, methanol)[11][13]

Ruthenium-based catalyst (e.g., 1 wt% Ru/TiO₂, 1 wt% Ru/ZrO₂, 5% Ru/C)[11][12][13]

High-pressure autoclave reactor[11][13]

Hydrogen gas[11][13]

Procedure:

The autoclave reactor is loaded with a solution of levulinic acid in the chosen solvent and the

catalyst.[11][13]

The reactor is purged with an inert gas (e.g., argon or nitrogen) and then with hydrogen gas.

[11]

The reactor is heated to the desired temperature (e.g., 90°C for water, 150°C for dioxane)

and pressurized with hydrogen to the target pressure (e.g., 50 bar).[11]

The reaction mixture is stirred for a specified duration.

After the reaction, the reactor is cooled, and the pressure is released.

The catalyst is separated by filtration.

The product, 4-hydroxypentanoic acid, is purified from the reaction mixture, often through

techniques like distillation or chromatography.

Quantitative Data on Catalytic Hydrogenation:
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Catalyst Solvent
Temperat
ure (°C)

Pressure
(bar)

Levulinic
Acid
Conversi
on (%)

4-HPA
Selectivit
y (%)

Referenc
e

1 wt%

Ru/TiO₂
Water 90 50 High Variable [11][12]

1 wt%

Ru/ZrO₂
Water 90 50 High Variable [11][12]

5% Ru/C Methanol 130 12 92.9 High [13]

Electrochemical Reduction of Levulinic Acid
Electrochemical reduction offers an alternative pathway to 4-hydroxypentanoic acid, often

under milder conditions than catalytic hydrogenation. This method involves the use of an

electrochemical cell with a specific cathode material.

Experimental Protocol: Electrochemical Reduction

Materials:

Levulinic acid

Aqueous electrolyte

Electrochemical cell with a lead cathode[10]

Potentiostat/Galvanostat

Procedure:

An aqueous solution of levulinic acid is placed in the electrochemical cell.

A controlled potential is applied to the lead cathode.

The reduction of the ketone group of levulinic acid to a hydroxyl group occurs at the cathode

surface.
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The reaction progress is monitored by analyzing aliquots of the electrolyte.

Upon completion, the 4-hydroxypentanoic acid is isolated from the electrolyte.

Synthesis of 4-Hydroxypentanoic Acid

Levulinic Acid 4-Hydroxypentanoic Acid γ-Valerolactone (GVL)

Click to download full resolution via product page

Caption: Proposed signaling cascade for 4-hydroxypentanoic acid in neurons.

Toxicology and Safety
4-Hydroxypentanoic acid is reported to have higher toxicity than GHB. I[8][9]t is classified as

causing skin and eye irritation and may cause respiratory irritation. D[14]ue to its central

nervous system depressant effects, overdose can lead to serious health consequences.

Standard laboratory safety precautions should be taken when handling this compound.

Applications in Research and Drug Development
The unique properties of 4-hydroxypentanoic acid make it a valuable tool in several areas of

research and development:

Neuroscience Research: As a GHB analog, it is used to study the pharmacology of the GHB

and GABA-B receptor systems.

Drug Development: The scaffold of 4-hydroxypentanoic acid can be modified to develop

novel therapeutic agents.

Biopolymer Production: It is a key monomer in the synthesis of biodegradable polyesters,

which have applications in the medical and environmental fields.

Conclusion
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4-Hydroxypentanoic acid is a multifaceted compound with significant relevance in both

chemical synthesis and biological research. Its role as a bio-derived platform chemical, coupled

with its interesting pharmacological profile as a GHB analog, ensures its continued importance

for researchers, scientists, and professionals in drug development. A thorough understanding

of its synthesis, analytical characterization, and biological activity is essential for harnessing its

full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

2. 4-Hydroxypentanoic Acid | High-Purity Reagent [benchchem.com]

3. 4-Hydroxypentanoic acid 95% | CAS: 13532-37-1 | AChemBlock [achemblock.com]

4. 4-Hydroxypentanoic acid | 13532-37-1 | NAA53237 [biosynth.com]

5. 13532-37-1|4-Hydroxypentanoic acid|BLD Pharm [bldpharm.com]

6. 4-hydroxypentanoic acid, 13532-37-1 [thegoodscentscompany.com]

7. grokipedia.com [grokipedia.com]

8. 4-Hydroxypentanoic acid|13532-37-1 - MOLBASE Encyclopedia [m.molbase.com]

9. γ-Hydroxyvaleric acid - Wikipedia [en.wikipedia.org]

10. benchchem.com [benchchem.com]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

13. Catalytic hydrogenation and oxidation of biomass-derived levulinic acid :: BioResources
[bioresources.cnr.ncsu.edu]

14. aksci.com [aksci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
Hydroxypentanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b078609?utm_src=pdf-body
https://www.benchchem.com/product/b078609?utm_src=pdf-custom-synthesis
https://orca.cardiff.ac.uk/id/eprint/107863/8/10.1007_s11244-018-0927-0.pdf
https://www.benchchem.com/product/b078609
https://www.achemblock.com/ad262377-4-hydroxypentanoic-acid.html
https://www.biosynth.com/p/NAA53237/13532-37-1-4-hydroxypentanoic-acid
https://www.bldpharm.com/products/13532-37-1.html
https://www.thegoodscentscompany.com/data/rw1447911.html
https://grokipedia.com/page/Gamma-Hydroxyvaleric_acid
https://m.molbase.com/moldata/1623849.html
https://en.wikipedia.org/wiki/%CE%93-Hydroxyvaleric_acid
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_4_Hydroxypentanal_in_Synthetic_Organic_Chemistry.pdf
https://pubs.acs.org/doi/10.1021/acssuschemeng.9b07678
https://www.researchgate.net/figure/Experimental-Conditions-for-Batch-LA-Hydrogenation-Experiments-with-and-without-Impurities_tbl1_340181593
https://bioresources.cnr.ncsu.edu/resources/catalytic-hydrogenation-and-oxidation-of-biomass-derived-levulinic-acid/
https://bioresources.cnr.ncsu.edu/resources/catalytic-hydrogenation-and-oxidation-of-biomass-derived-levulinic-acid/
https://aksci.com/sds/8139CA_SDS.pdf
https://www.benchchem.com/product/b078609#4-hydroxypentanoic-acid-cas-number-and-synonyms
https://www.benchchem.com/product/b078609#4-hydroxypentanoic-acid-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b078609#4-hydroxypentanoic-acid-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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